![molecular formula C12H11ClN2O2S B302753 (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one](/img/structure/B302753.png)
(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one
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Overview
Description
(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one, also known as CEBIT, is a synthetic compound that has been of interest to the scientific community due to its potential therapeutic properties. This compound belongs to the class of imidazolidinones, which are known to exhibit a wide range of biological activities.
Mechanism of Action
The mechanism of action of (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes or proteins in the body. For example, studies have shown that this compound can inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin. This makes this compound a potential candidate for the treatment of hyperpigmentation disorders.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects. For example, studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, which makes it a potential candidate for the development of anticancer drugs. This compound has also been shown to have antioxidant properties, which could make it useful in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
The advantages of using (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one in lab experiments include its high purity and stability, as well as its well-defined chemical structure. However, there are also limitations to using this compound in lab experiments, such as its low solubility in water and its potential toxicity.
Future Directions
There are many potential future directions for research on (5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one. One area of interest is the development of new drugs based on this compound's biological activities. For example, this compound derivatives with improved solubility and bioavailability could be developed for use in the treatment of various diseases. Another area of interest is the study of this compound's mechanism of action, which could lead to a better understanding of its biological activities and potential therapeutic applications.
Synthesis Methods
(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one can be synthesized through a multistep process that involves the condensation of 3-chloro-4-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization and subsequent oxidation. The final product is obtained as a yellow crystalline solid with a melting point of around 240°C.
Scientific Research Applications
(5E)-5-(3-chloro-4-ethoxybenzylidene)-2-thioxoimidazolidin-4-one has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a range of biological activities, such as antimicrobial, antiviral, anticancer, and anti-inflammatory properties. These properties make this compound a promising candidate for the development of new drugs.
properties
Molecular Formula |
C12H11ClN2O2S |
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Molecular Weight |
282.75 g/mol |
IUPAC Name |
(5E)-5-[(3-chloro-4-ethoxyphenyl)methylidene]-2-sulfanylideneimidazolidin-4-one |
InChI |
InChI=1S/C12H11ClN2O2S/c1-2-17-10-4-3-7(5-8(10)13)6-9-11(16)15-12(18)14-9/h3-6H,2H2,1H3,(H2,14,15,16,18)/b9-6+ |
InChI Key |
IFUSVTCZORPVLU-RMKNXTFCSA-N |
Isomeric SMILES |
CCOC1=C(C=C(C=C1)/C=C/2\C(=O)NC(=S)N2)Cl |
SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)N2)Cl |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)N2)Cl |
Origin of Product |
United States |
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